Cas no 2227805-34-5 (methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate)

• Product Name: methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate
• CAS No: 2227805-34-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6587916
• PubChem ID: 165670796
• Update Time: 2025-07-21

methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate
• EN300-1792138
• 2227805-34-5
• methyl 2-[(1S)-3-amino-1-hydroxypropyl]benzoate

• Inchi： 1S/C11H15NO3/c1-15-11(14)9-5-3-2-4-8(9)10(13)6-7-12/h2-5,10,13H,6-7,12H2,1H3/t10-/m0/s1
• InChI Key： VEXHGOPCXUBABC-JTQLQIEISA-N
• SMILES： O[C@H](C1C=CC=CC=1C(=O)OC)CCN

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.6Ų

Additional information on methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate

Methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate (CAS No. 2227805-34-5): A Comprehensive Overview

Methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate, a compound with the chemical identifier CAS No. 2227805-34-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular structure of methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate is meticulously designed to interact with biological targets in a highly specific manner. The presence of the benzoate moiety, combined with the stereochemically defined (1S) configuration at the propylamine side chain, contributes to its distinct pharmacological profile. This configuration is particularly noteworthy, as stereochemistry plays a crucial role in determining the efficacy and selectivity of many pharmaceutical agents.

Recent research has highlighted the compound's potential in modulating various biological pathways, particularly those involved in inflammation and immune response. Studies have demonstrated that methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate exhibits inhibitory effects on key enzymes such as COX-2 and LOX, which are central to the inflammatory cascade. These findings align with the growing interest in developing targeted therapies that leverage precise molecular interactions to achieve therapeutic outcomes.

In addition to its anti-inflammatory properties, preliminary investigations suggest that this compound may also possess neuroprotective effects. The benzoate moiety is known to interact with central nervous system receptors, while the amino and hydroxyl functional groups provide additional sites for interaction with biological targets. These features make methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate a promising candidate for further exploration in neurodegenerative disease models.

The synthesis of methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, including chiral resolution techniques and enantioselective catalysis, have been employed to ensure the high enantiomeric purity of the final product. These synthetic strategies not only enhance the yield but also contribute to the overall quality and consistency of the compound for subsequent research applications.

From a regulatory perspective, the production and handling of methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate must adhere to stringent guidelines to ensure safety and efficacy. Compliance with Good Manufacturing Practices (GMP) is essential, particularly when considering its potential use in clinical trials and human therapeutics. The compound's stability under various storage conditions has also been thoroughly evaluated to ensure its integrity throughout the supply chain.

The pharmacokinetic profile of methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate is another critical area of study. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical viability. Specifically, its moderate solubility in water and lipids allows for efficient absorption across biological membranes, while its metabolic pathways suggest a manageable clearance rate from the body.

Future directions in the study of methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate include exploring its potential as an adjuvant therapy in combination with existing treatments for chronic inflammatory diseases. The compound's ability to modulate multiple pathways simultaneously makes it an attractive candidate for synergistic therapeutic approaches. Additionally, computational modeling and virtual screening techniques are being employed to identify novel derivatives with enhanced pharmacological properties.

The impact of this research extends beyond academic circles, holding significant implications for drug discovery pipelines within pharmaceutical companies. By providing insights into the structural-functional relationships of complex organic molecules like methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate, these studies contribute to the development of more effective and targeted therapeutics. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in advancing medical science.

In conclusion, methyl 2-(1S)-3-amino-1-hydroxypropylbenzoate (CAS No. 2227805-34-5) represents a compelling example of how structural innovation can lead to novel pharmacological agents with significant therapeutic potential. Its unique chemical properties, combined with promising preclinical findings, position it as a valuable asset in ongoing research efforts aimed at addressing complex diseases. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological profile, this compound is poised to play an important role in future medical treatments.